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Compound of Interest

Compound Name: Acid Orange 116

Cat. No.: B12381120

Solubility Profile of Acid Orange 116: A
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of Acid
Orange 116 (C.I. 116), a diazo dye. The information compiled herein is intended to support
research, development, and quality control activities where this dye is utilized. This document
details its solubility in aqueous and organic media, presents a standardized experimental
protocol for solubility determination, and visualizes the procedural workflow.

Quantitative Solubility Data

The solubility of Acid Orange 116 has been reported in various solvents. The following table
summarizes the available quantitative data for easy comparison.

Solvent Temperature (°C) Solubility
Water 60 40 g/L
Water 20 >50 g/L

Qualitative descriptions from multiple sources indicate that Acid Orange 116 is "soluble"” or
"easily soluble" in water.[1][2][3][4][5][6][71[8][9][10][11] One source specifies that it is "Very
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soluble in water and alcohol".[2] Conversely, another source describes it as "Slightly soluble in
DMF, DMSO, pyridine" and "Insoluble in alcohols, ketones, hydrocarbons, esters.” Given the
direct statement of its high solubility in alcohol for this specific dye, it is likely that the latter,
more general statement for azo dyes may not be accurate for Acid Orange 116. Further
empirical testing is recommended to confirm the exact solubility in specific organic solvents.

Experimental Protocol: Determination of Equilibrium
Solubility using the Shake-Flask Method

The following protocol outlines a standardized procedure for determining the equilibrium
solubility of Acid Orange 116 in a given solvent. This method is widely accepted for its
reliability and reproducibility.

2.1. Materials and Equipment

e Acid Orange 116 powder

e Solvent of interest (e.g., deionized water, ethanol)
¢ Analytical balance

» Volumetric flasks

o Conical flasks with stoppers or screw-cap vials

» Orbital shaker or magnetic stirrer with temperature control
¢ Centrifuge

o Syringe filters (e.g., 0.45 um PTFE)

e UV-Vis Spectrophotometer

e Cuvettes

2.2. Procedure

2.2.1. Preparation of Standard Solutions and Calibration Curve
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o Stock Solution Preparation: Accurately weigh a known mass of Acid Orange 116 and
dissolve it in the chosen solvent to prepare a stock solution of a high, known concentration.

 Serial Dilutions: Perform a series of dilutions from the stock solution to prepare at least five
standard solutions of varying, known concentrations.

e Spectrophotometric Analysis:

o Determine the wavelength of maximum absorbance (Amax) for Acid Orange 116 in the
specific solvent by scanning a mid-range standard solution across the UV-Vis spectrum.

o Measure the absorbance of each standard solution at the determined Amax.

» Calibration Curve Construction: Plot a graph of absorbance versus concentration for the
standard solutions. Perform a linear regression to obtain the equation of the line (y = mx + ¢)
and the correlation coefficient (R?). An R? value > 0.99 is desirable.

2.2.2. Equilibrium Solubility Determination (Shake-Flask Method)

o Sample Preparation: Add an excess amount of Acid Orange 116 powder to a conical flask
or vial containing a known volume of the solvent. The amount should be sufficient to ensure
that undissolved solids remain at equilibrium.

» Equilibration: Seal the flasks and place them in an orbital shaker or on a magnetic stirrer at a
constant, controlled temperature. Agitate the mixture for a sufficient period (typically 24-48
hours) to ensure equilibrium is reached.

e Phase Separation:
o After equilibration, allow the suspensions to settle.
o Centrifuge the samples to pellet the undissolved solid.

o Carefully withdraw the supernatant and filter it through a syringe filter to remove any
remaining particulate matter.

e Analysis of Saturated Solution:
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o Dilute the clear, saturated filtrate with the solvent to a concentration that falls within the

linear range of the calibration curve.

o Measure the absorbance of the diluted sample at the Amax using the UV-Vis

spectrophotometer.

» Calculation of Solubility:

o Use the absorbance of the diluted sample and the equation from the calibration curve to

calculate the concentration of the diluted solution.

o Account for the dilution factor to determine the concentration of the original saturated
solution. This concentration represents the equilibrium solubility of Acid Orange 116 in the

solvent at the specified temperature.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the
solubility of Acid Orange 116.
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Caption: Workflow for Solubility Determination of Acid Orange 116.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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